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Compound of Interest

Compound Name: Kelfiprim

Cat. No.: B1219229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kelfiprim is a combination antimicrobial agent composed of trimethoprim and

sulfamethopyrazine, a long-acting sulfonamide.[1][2][3] This combination exhibits a synergistic

bactericidal effect by sequentially inhibiting the bacterial folic acid synthesis pathway.

Trimethoprim, a dihydrofolate reductase inhibitor, and sulfamethopyrazine, a dihydropteroate

synthase inhibitor, provide a dual-pronged attack on microbial growth.[4][5][6] These application

notes provide detailed protocols for the preparation of Kelfiprim solutions for in vitro laboratory

research, along with relevant physicochemical data and a diagram of its mechanism of action.

Physicochemical Properties and Solubility Data
The preparation of a stable and effective Kelfiprim solution requires an understanding of the

solubility of its individual components. The following tables summarize the available solubility

data for trimethoprim and related sulfonamides, which can be used to infer the solubility of

sulfamethopyrazine.

Table 1: Solubility of Trimethoprim
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Solvent Solubility Reference

Ethanol Slightly soluble [7]

Dimethylformamide (DMF) ~2.5 mg/mL [8][9]

Dimethyl sulfoxide (DMSO) ~10 mg/mL [8][9]

Aqueous Buffers Sparingly soluble [8][9]

Water < 0.1 mg/mL at 70°F [7]

Table 2: Solubility of Sulfonamides (Sulfadoxine as a proxy for Sulfamethopyrazine)

Solvent Solubility Reference

Dimethyl sulfoxide (DMSO) ≥ 100 mg/mL [5]

Water Insoluble (< 0.1 mg/mL) [5]

Dilute Acid or Lye Soluble [4]

Ethanol Slightly soluble [4]

Acetone Slightly soluble [4]

Mechanism of Action: Inhibition of Folic Acid
Synthesis
The synergistic effect of Kelfiprim's components stems from their ability to block two

consecutive steps in the bacterial folate synthesis pathway. This pathway is crucial for the

production of nucleotides and certain amino acids, which are essential for DNA, RNA, and

protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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